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Compound of Interest

Compound Name: n-Octanoylglycine-2,2-d2

Cat. No.: B15141989 Get Quote

Essential Safety and Handling Guide for n-
Octanoylglycine-2,2-d2
This guide provides crucial safety and logistical information for the handling and disposal of n-
Octanoylglycine-2,2-d2, tailored for researchers, scientists, and drug development

professionals. The following procedural steps and data are designed to ensure safe laboratory

practices.

Personal Protective Equipment (PPE)
When handling n-Octanoylglycine-2,2-d2, appropriate personal protective equipment is

mandatory to prevent exposure. This compound is considered hazardous, and precautions

must be taken to avoid contact with eyes, skin, and clothing, as well as inhalation of dust.[1][2]

Summary of Required Personal Protective Equipment
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Protection Type Required Equipment
Specifications and
Standards

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Nitrile, butyl, or neoprene

gloves are recommended for

good protection against both

dry and liquid chemicals.[3]

Gloves should be inspected

before use and replaced

regularly.[3][4]

Body Protection
Laboratory coat or protective

suit

A clean, dry protective suit or

lab coat that covers the entire

body from wrists to ankles

should be worn.[3]

Respiratory Protection Not required under normal use

In situations where dust

formation is likely, a NIOSH-

approved respirator with a

particle filter is recommended.

[2][5] For significant exposure

or in case of fire, a self-

contained breathing apparatus

(SCBA) is necessary.[1][2]

Experimental Protocols: Handling and Disposal
Handling Procedures:

Preparation: Ensure a well-ventilated area, such as a fume hood, is used for handling the

compound.[1]

Personal Protective Equipment (PPE) Donning:
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Put on a lab coat or protective suit.

Wear safety glasses with side shields or goggles.[2]

Don chemical-resistant gloves. Ensure gloves are clean and free of tears or holes.[3][4]

Weighing and Transfer:

Handle the compound carefully to avoid creating dust.[2]

Use a spatula or other appropriate tool for transfers.

If there is a risk of dust, use a respirator.[5]

In Case of a Spill:

Sweep up the spilled solid material and place it into a suitable, labeled container for

disposal.[1]

Avoid allowing the chemical to enter the environment.[1]

Personal Hygiene:

After handling, wash hands thoroughly with soap and water, especially before eating,

drinking, or smoking.[1]

Remove contaminated clothing and wash it before reuse.[1]

Disposal Plan:

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[1][2] It is essential to consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[1][2]

Waste Collection: Place waste n-Octanoylglycine-2,2-d2 and any contaminated materials

(e.g., gloves, paper towels) into a clearly labeled, sealed container for hazardous waste.

Storage: Store the waste container in a designated, secure area away from incompatible

materials such as strong oxidizing agents and strong bases.[1]
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Disposal: Arrange for disposal by a licensed professional waste disposal service. Do not

dispose of it in the regular trash or down the drain.[5]

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when working with n-Octanoylglycine-2,2-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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